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Compound of Interest

Compound Name: 2,3-Dibromopropanal

Cat. No.: B1202901 Get Quote

Disclaimer: Specific safety and handling data for 2,3-Dibromopropanal is limited. The

following guidance is based on a conservative approach, combining safety data from

structurally similar compounds, such as 2,3-Dibromo-1-propanol and 2,3-Dibromopropene, with

general safety principles for handling hazardous and reactive aldehydes. It is imperative that

researchers, scientists, and drug development professionals treat 2,3-Dibromopropanal as a

hazardous substance and conduct a thorough risk assessment before use.

Immediate Safety and Hazard Information
Due to the presence of two bromine atoms and a reactive aldehyde functional group, 2,3-
Dibromopropanal should be presumed to be toxic, corrosive, and a lachrymator (a substance

that causes tearing). Aldehydes are known to be potent electrophiles that can react with cellular

components, and halogenated compounds can have a range of toxic effects.[1]

Potential Hazards Include:

Severe irritation to the skin, eyes, mucous membranes, and upper respiratory tract.[2]

Potential for causing skin and respiratory sensitization.[3]

Harmful if swallowed, inhaled, or in contact with skin.

Possible carcinogenicity and reproductive toxicity, as seen with related compounds like 2,3-

dibromo-1-propanol.[4]
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Generation of irritating and highly toxic gases, such as hydrogen bromide, upon thermal

decomposition or combustion.[5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial when handling 2,3-Dibromopropanal. The following

table outlines the recommended PPE based on general guidelines for hazardous aldehydes

and related brominated compounds.[1][5][6]

Body Part Recommended Protection Specifications

Respiratory Air-purifying respirator

NIOSH-approved with organic

vapor/acid gas cartridges.[1][2]

Disposable masks are not

sufficient.[1]

Eyes/Face
Chemical safety goggles and a

full-face shield

Must be splash-proof and

conform to OSHA 29 CFR

1910.133 or European

Standard EN166.[1][5]

Hands
Double-gloving with chemical-

resistant gloves

Butyl rubber or nitrile gloves

are recommended.[1] Latex

gloves are not suitable.[1]

Ensure long cuffs to protect

forearms.[6]

Body
Flame-retardant lab coat or

chemical-resistant apron

To be worn over long-sleeved

clothing.[6][7]

Feet
Closed-toe, chemical-resistant

shoes
To protect against spills.[6]

Operational Plan
All handling of 2,3-Dibromopropanal must be conducted in a well-ventilated area, preferably

within a certified chemical fume hood.[3]

Pre-Handling Checklist:
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Ensure the chemical fume hood is functioning correctly.

Verify that an eyewash station and safety shower are readily accessible and unobstructed.[5]

Assemble all necessary equipment and reagents before starting.

Don the appropriate PPE as outlined in the table above.

Have spill cleanup materials (e.g., inert absorbent material like vermiculite or sand) readily

available.[5]

Step-by-Step Handling Procedure:

Carefully uncap the 2,3-Dibromopropanal container within the fume hood.

Use a calibrated pipette or syringe to transfer the required amount of the chemical.

Perform all reactions and manipulations within the fume hood.

Keep the container tightly sealed when not in use.[5]

Avoid contact with incompatible materials such as strong acids, strong bases, and oxidizing

agents.[8]

Post-Handling Decontamination:

Decontaminate all surfaces that may have come into contact with 2,3-Dibromopropanal
using a suitable cleaning agent.

Thoroughly wash hands and any exposed skin with soap and water after removing PPE.[1]

Remove and dispose of gloves and any other disposable PPE as hazardous waste.

Clean reusable PPE according to the manufacturer's instructions.

Disposal Plan
All waste containing 2,3-Dibromopropanal must be treated as hazardous waste.
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Waste Collection:

Collect all liquid and solid waste containing 2,3-Dibromopropanal in a designated, labeled,

and sealed hazardous waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's

environmental health and safety (EHS) office.

Disposal Procedure:

Consult your institution's EHS office for specific guidelines on the disposal of halogenated

organic compounds.

Waste must be disposed of through a licensed hazardous waste management company.[9]

Do not pour 2,3-Dibromopropanal down the drain or dispose of it in general trash.[10]

Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as

hazardous waste. The empty container should then be disposed of according to institutional

guidelines.[5]

Quantitative Data for 2,3-Dibromopropanal and
Related Compounds
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Property
2,3-
Dibromopropanal

2,3-Dibromo-1-
propanol

2,3-
Dibromopropene

Molecular Formula C₃H₄Br₂O C₃H₆Br₂O[4] C₃H₄Br₂

Molecular Weight 215.87 g/mol [11] 217.89 g/mol [4] 199.89 g/mol

Boiling Point Not available
219 °C (426 °F) at

760 mmHg[2][4]
140-143 °C

Flash Point Not available
>113 °C (>235 °F)[2]

[4]
81 °C (177.8 °F)[5]

Density Not available
2.12 g/cm³ at 20 °C

(68 °F)[2][4]
1.99 g/cm³

Water Solubility Not available
50 to 100 mg/mL at 20

°C (68 °F)[2][4]
Not available

Logical Workflow for Handling 2,3-Dibromopropanal
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Caption: A conservative workflow for the safe handling of 2,3-Dibromopropanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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